9-Amino-6,8-difluoro-2.3-dihydro-1H-cyclopenta[1,2-b] quinoline

• Molecular Formula: C12H10F2N2
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 6,8-difluoro-2,3-dihydro-1H-cyclopenta[b]quinolin-9-amine
• InChI: InChI=1S/C12H10F2N2/c13-6-4-8(14)11-10(5-6)16-9-3-1-2-7(9)12(11)15/h4-5H,1-3H2,(H2,15,16)
• InChI Key: GVPMFLMYXGMBBC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=C(C=C(C=C3F)F)N=C2C1)N

Description

9-Amino-6,8-difluoro-2.3-dihydro-1H-cyclopenta[1,2-b] quinoline is a useful research compound. Its molecular formula is C12H10F2N2 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under nitrogen, titanium tetrachloride (1.2 ml; 2.1 g; 11.0 mmol) was added to the above enamine (Example 38) (2.2 g, 10.0 mmol) and the stirred mixture was heated at 140° C. for 1 hour. After cooling, sodium hydroxide (10M, 20 ml) was added and the mixture heated under reflux for 1 hour. After being allowed to cool, this was filtered and the solids were washed with dichloromethane. Any organics in the filtrate were also extracted into dichloromethane, the extracts were combined, dried (Na2SO4), filtered and the solvent evaporated. Kugelrohr distillation (180° C., 0.02 mmHg) gave the product as a very pale yellow powder.